Cas no 897839-69-9 (N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 897839-69-9
• MF: C₂₀H₂₀BrN₃O₄
• MW: 446.294504165649
• CID: 5424008
• PubChem ID: 16805506
• Update Time: 2025-06-29

N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• STL489559
• Z47753394
• F3299-0046
• N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 897839-69-9
• AKOS008016382
• N-(4-Bromophenyl)-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-5-pyrimidinecarboxamide

• Inchi： 1S/C20H20BrN3O4/c1-11-17(19(25)23-14-7-5-13(21)6-8-14)18(24-20(26)22-11)12-4-9-15(27-2)16(10-12)28-3/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key： FOOIXLMMSFTXDJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=C(Br)C=C2)=O)C(C2=CC=C(OC)C(OC)=C2)N1

Computed Properties

• Exact Mass: 445.06372g/mol
• Monoisotopic Mass: 445.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.433±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.6±50.0 °C(Predicted)
• pka: 11.18±0.70(Predicted)

Additional information on N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Comprehensive Analysis of N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 897839-69-9)

N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 897839-69-9) is a specialized heterocyclic compound featuring a tetrahydropyrimidine core with multiple functional groups. This molecule has garnered significant attention in medicinal chemistry due to its structural complexity and potential bioactivity. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic applications. The presence of 4-bromophenyl and 3,4-dimethoxyphenyl moieties suggests possible interactions with biological targets, making it a candidate for drug discovery programs.

In recent years, the demand for tetrahydropyrimidine derivatives has surged, driven by their role in modulating enzyme activity and receptor binding. The compound’s carboxamide group enhances its solubility and bioavailability, addressing a common challenge in small-molecule drug development. Discussions in forums like ResearchGate and PubMed highlight its potential in targeting inflammatory pathways, aligning with the growing focus on chronic disease management. Notably, its 6-methyl-2-oxo segment may contribute to metabolic stability, a hot topic in pharmacokinetic optimization.

Synthetic routes for CAS 897839-69-9 often involve multicomponent reactions (MCRs), such as the Biginelli reaction, a cost-effective method for constructing dihydropyrimidine scaffolds. This aligns with the pharmaceutical industry’s push for green chemistry and sustainable synthesis. Analytical techniques like HPLC and NMR are critical for purity validation, as impurities can affect biological outcomes—a concern frequently raised in FDA submissions.

The compound’s electrophilic bromine atom offers versatility for further derivatization, a feature exploited in fragment-based drug design. Patent databases reveal its inclusion in libraries for high-throughput screening (HTS), particularly in oncology and CNS disorders. With the rise of AI-driven drug discovery, molecular docking studies of N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide could accelerate lead identification, a trend dominating biotech investment discussions.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and QC documentation, reflecting stricter regulatory standards. The compound’s LogP and pKa values are frequently queried in ADMET prediction tools, underscoring its relevance in preclinical research. As the scientific community prioritizes repurposing existing molecules, this tetrahydropyrimidine derivative may find new life beyond its initial applications.